Cas no 1807053-30-0 (Methyl 2-cyano-4-hydroxymethyl-3-mercaptobenzoate)

• Product Name: Methyl 2-cyano-4-hydroxymethyl-3-mercaptobenzoate
• CAS No: 1807053-30-0
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 4952187
• Update Time: 2025-07-02

Methyl 2-cyano-4-hydroxymethyl-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-hydroxymethyl-3-mercaptobenzoate

• Inchi： 1S/C10H9NO3S/c1-14-10(13)7-3-2-6(5-12)9(15)8(7)4-11/h2-3,12,15H,5H2,1H3
• InChI Key： PTJLBAWEPFKIBU-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=C(C(=O)OC)C=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.8
• Topological Polar Surface Area: 71.3

Additional information on Methyl 2-cyano-4-hydroxymethyl-3-mercaptobenzoate

Methyl 2-cyano-4-hydroxymethyl-3-mercaptobenzoate (CAS No. 1807053-30-0): A Comprehensive Overview

Methyl 2-cyano-4-hydroxymethyl-3-mercaptobenzoate, identified by its CAS number 1807053-30-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents and agrochemicals. The presence of multiple functional groups, including a cyano group, a hydroxymethyl group, and a thiol group, makes it a versatile intermediate in synthetic chemistry.

The molecular formula of Methyl 2-cyano-4-hydroxymethyl-3-mercaptobenzoate can be represented as C₉H₇NO₄S. This structural composition underscores its role as a building block in the synthesis of more complex molecules. The compound's reactivity is largely influenced by its functional groups, which can participate in various chemical transformations such as nucleophilic addition, condensation reactions, and oxidation processes. These properties make it particularly valuable in the context of drug discovery and material science.

In recent years, there has been a growing interest in exploring the pharmacological properties of Methyl 2-cyano-4-hydroxymethyl-3-mercaptobenzoate. Researchers have been investigating its potential as a precursor in the synthesis of bioactive molecules that exhibit antimicrobial, anti-inflammatory, and anticancer activities. The cyano group, for instance, can be transformed into other functional moieties such as carboxylic acids or amides, which are common pharmacophores in drug molecules. Similarly, the hydroxymethyl and thiol groups offer opportunities for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

One of the most compelling aspects of Methyl 2-cyano-4-hydroxymethyl-3-mercaptobenzoate is its role in the synthesis of heterocyclic compounds. Heterocycles are essential components of many biologically active substances, including pharmaceuticals and natural products. The compound's structure allows for the facile introduction of nitrogen-containing heterocycles through cyclization reactions. These heterocycles can then be further modified to produce molecules with enhanced biological activity. For example, pyridine derivatives synthesized from this compound have shown promise in preclinical studies as potential treatments for neurological disorders.

The agrochemical industry has also recognized the significance of Methyl 2-cyano-4-hydroxymethyl-3-mercaptobenzoate. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. The compound's ability to undergo various chemical modifications allows researchers to fine-tune its properties to target specific pests while minimizing environmental impact. Recent studies have demonstrated that derivatives of this compound exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation. This finding opens up new avenues for sustainable agricultural practices.

From a synthetic chemistry perspective, Methyl 2-cyano-4-hydroxymethyl-3-mercaptobenzoate serves as an excellent scaffold for exploring new synthetic methodologies. Its complex functionality provides chemists with numerous opportunities to develop innovative catalytic systems and reaction protocols. For instance, transition metal-catalyzed cross-coupling reactions can be employed to introduce new substituents at strategic positions within the molecule. These advancements not only enhance the efficiency of synthetic processes but also contribute to the development of greener chemistry practices.

The application of computational chemistry has further accelerated the exploration of Methyl 2-cyano-4-hydroxymethyl-3-mercaptobenzoate's potential. Molecular modeling techniques allow researchers to predict the biological activity and metabolic stability of derivatives before they are synthesized in the laboratory. This approach saves time and resources by identifying promising candidates early in the discovery process. Additionally, computational studies have provided insights into the mechanistic aspects of reactions involving this compound, aiding in the design of more effective synthetic strategies.

Future research directions for Methyl 2-cyano-4-hydroxymethyl-3-mercaptobenzoate may include exploring its role in medicinal chemistry and materials science. The development of new methodologies for its synthesis could lead to cost-effective production processes for valuable bioactive molecules. Furthermore, its potential applications in nanotechnology and polymer science remain an exciting area for investigation. By leveraging its unique structural features, scientists may uncover novel applications that extend beyond traditional pharmaceuticals and agrochemicals.

In conclusion, Methyl 2-cyano-4-hydroxymethyl-3-mercaptobenzoate (CAS No. 1807053-30-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its diverse functional groups and synthetic versatility make it an invaluable tool for researchers working on drug discovery, agrochemical development, and advanced materials. As our understanding of its properties continues to grow, so too will its applications in addressing global challenges in health and sustainability.